8-(2,3-dimethylphenyl)-1-methyl-3-pentyl-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 6-(2,3-dimethylphenyl)-4-methyl-2-pentyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H27N5O2/c1-5-6-7-11-26-19(27)17-18(23(4)21(26)28)22-20-24(12-13-25(17)20)16-10-8-9-14(2)15(16)3/h8-10H,5-7,11-13H2,1-4H3
• InChI Key: JCYOFVOZSAHPIZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(N=C3N2CCN3C4=CC=CC(=C4C)C)N(C1=O)C
• Molecular Formula: C21H27N5O2
• Molecular Weight: 381.5 g/mol
• CAS No.: 923462-90-2

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural features common in medicinal chemistry. It has an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a purine-like structure, which is a fused heterocyclic ring containing pyrimidine and imidazole rings.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple ring structures and functional groups. The imidazole and purine-like structures would contribute to the rigidity of the molecule, while the pentyl and phenyl groups would add flexibility.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present. The imidazole ring, for example, is known to participate in various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, solubility, and stability would be influenced by the functional groups and overall molecular structure.

Future Directions

The future research directions for this compound could involve further exploration of its synthesis, characterization, and potential applications. Given the structural features of this compound, it could be of interest in medicinal chemistry for the development of new therapeutic agents.